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Compound of Interest

Compound Name:

3-[(2,5-

Dimethylphenoxy)methyl]benzohy

drazide

CAS No.: 832737-89-0

Cat. No.: B3337907

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Determining the Molecular Blueprint: The Molecular
Formula
The foundational step in any elemental analysis is the precise determination of the molecular

formula. The systematic name, 3-[(2,5-Dimethylphenoxy)methyl]benzohydrazide, describes

a benzohydrazide core structure substituted at the 3-position of the benzene ring with a (2,5-

Dimethylphenoxy)methyl group.

Benzohydrazide Core: This component consists of a benzene ring attached to a hydrazide

group (-CONHNH₂). The basic formula for benzohydrazide is C₇H₈N₂O.
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Substitution at the 3-position: The descriptor "3-..." indicates that a substituent is attached to

the third carbon atom of the benzene ring.

The (2,5-Dimethylphenoxy)methyl Substituent: This group comprises a 2,5-dimethylphenol

molecule linked through an ether oxygen to a methyl group, which in turn attaches to the

benzohydrazide ring.

By systematically assembling these components, the molecular formula is deduced to be

C₁₆H₁₈N₂O₂.

Below is a workflow illustrating the process of deriving the molecular formula from the chemical

name.

Chemical Name 3-[(2,5-Dimethylphenoxy)methyl]benzohydrazide

Core Structure Benzohydrazide C₇H₈N₂O
Identify Core

Substituent (2,5-Dimethylphenoxy)methyl C₉H₁₁OIdentify Substituent

Point of Attachment 3-position on benzene ring

Identify Position

Assembly C₇H₇N₂O (core after H removal) + C₉H₁₁O (substituent) Final Molecular Formula C₁₆H₁₈N₂O₂
Combine & Sum

Click to download full resolution via product page

Caption: Derivation of the molecular formula for 3-[(2,5-
Dimethylphenoxy)methyl]benzohydrazide.

Theoretical Elemental Composition: The Calculated
Benchmark
With the confirmed molecular formula of C₁₆H₁₈N₂O₂, we can calculate the theoretical

elemental composition. This calculation is based on the atomic weights of the constituent

elements: Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O).

Atomic Weights Used:
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C: 12.011 u

H: 1.008 u

N: 14.007 u

O: 15.999 u

Molecular Weight Calculation:

The molecular weight (MW) of C₁₆H₁₈N₂O₂ is calculated as follows:

MW = (16 × 12.011) + (18 × 1.008) + (2 × 14.007) + (2 × 15.999) = 192.176 + 18.144 + 28.014

+ 31.998 = 270.332 g/mol

Elemental Percentage Calculation:

The percentage composition of each element is then determined by dividing the total mass of

that element in the molecule by the total molecular weight and multiplying by 100.

Element Symbol
Atomic
Weight (u)

Number of
Atoms

Total Mass
(u)

Percentage
(%)

Carbon C 12.011 16 192.176 71.09

Hydrogen H 1.008 18 18.144 6.71

Nitrogen N 14.007 2 28.014 10.36

Oxygen O 15.999 2 31.998 11.84

Total 270.332 100.00

The Reality of Measurement: Theoretical vs.
Experimental Data
In practice, elemental analysis is performed using techniques such as combustion analysis.

The results from these experiments are rarely a perfect match to the theoretical values due to
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instrumental limitations and sample purity. A typical acceptable deviation is within ±0.4% of the

theoretical value.

For 3-[(2,5-Dimethylphenoxy)methyl]benzohydrazide, a high-purity sample analyzed by a

calibrated combustion analyzer would be expected to yield results within the following ranges:

Element Theoretical %
Expected Experimental
Range %

Carbon 71.09 70.69 - 71.49

Hydrogen 6.71 6.31 - 7.11

Nitrogen 10.36 9.96 - 10.76

It is crucial for researchers to understand that results falling outside this range may indicate the

presence of impurities, residual solvents, or incomplete combustion, necessitating further

purification or optimization of the analytical method.

Methodologies in Elemental Analysis: A
Comparative Overview
While combustion analysis is the gold standard for C, H, and N analysis, other techniques can

be employed for a comprehensive elemental profile.
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Analytical
Technique

Principle
Elements
Detected

Advantages Limitations

Combustion

Analysis

Sample is

combusted in a

stream of

oxygen, and the

resulting gases

(CO₂, H₂O, N₂)

are quantified.

C, H, N, S

High precision

and accuracy,

well-established

method.

Destructive to

the sample,

requires

specialized

equipment.

Inductively

Coupled Plasma

- Mass

Spectrometry

(ICP-MS)

Sample is

introduced into

an argon plasma,

which ionizes the

atoms. The ions

are then

separated by

mass-to-charge

ratio.

Most elements in

the periodic

table.

Extremely high

sensitivity,

capable of trace

element analysis.

Can have

interferences,

requires sample

digestion.

X-ray

Fluorescence

(XRF)

Sample is

irradiated with X-

rays, causing the

emission of

characteristic

secondary X-

rays from each

element.

Elements heavier

than sodium.

Non-destructive,

requires minimal

sample

preparation.

Lower sensitivity

for lighter

elements.

The choice of analytical technique depends on the specific research question, the nature of the

sample, and the required level of sensitivity.
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Elemental Analysis Workflow

Sample Preparation
(Weighing, Encapsulation)

Combustion Analysis
(C, H, N determination)

Data Acquisition
(Detector Signals)

Data Processing
(Integration, Calibration)

Result Reporting
(%C, %H, %N)

Comparison with Theoretical Values

Purity Assessment

Click to download full resolution via product page

Caption: A typical workflow for elemental analysis by combustion.

Experimental Protocol: Combustion Analysis for C,
H, and N
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This section provides a detailed, step-by-step methodology for the elemental analysis of 3-
[(2,5-Dimethylphenoxy)methyl]benzohydrazide using a modern combustion analyzer.

Instrumentation:

Elemental Analyzer (e.g., PerkinElmer 2400 Series II CHNS/O Analyzer, Elementar vario

MICRO cube)

Microbalance (accurate to ±0.001 mg)

Tin capsules for sample encapsulation

Procedure:

Instrument Calibration: Calibrate the instrument using a certified standard, such as

acetanilide, to ensure accuracy.

Sample Preparation:

Accurately weigh approximately 1-2 mg of the dried, high-purity 3-[(2,5-
Dimethylphenoxy)methyl]benzohydrazide into a tin capsule using a microbalance.

Seal the capsule to ensure no sample is lost.

Analysis:

Introduce the encapsulated sample into the combustion chamber of the elemental

analyzer.

The sample is combusted at a high temperature (typically ~950 °C) in a pure oxygen

environment.

The resulting combustion gases (CO₂, H₂O, and N₂) are passed through a reduction tube

to convert nitrogen oxides to N₂.

The gases are then separated by a chromatographic column and quantified by a thermal

conductivity detector (TCD).
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Data Analysis:

The instrument software calculates the percentage of C, H, and N based on the detector

response and the sample weight.

Compare the experimental results to the theoretical values calculated in Section 2.

Trustworthiness of the Protocol: This protocol is self-validating through the use of certified

reference materials for calibration and by running blank samples to ensure no background

contamination. Consistent results for the standard and blanks confirm the reliability of the data

obtained for the target compound.

Conclusion
The elemental analysis of 3-[(2,5-Dimethylphenoxy)methyl]benzohydrazide provides

fundamental data for its characterization and purity assessment. A thorough understanding of

the theoretical composition, coupled with the practical considerations of experimental analysis,

is paramount for researchers. By employing robust analytical techniques and adhering to

validated protocols, scientists can ensure the integrity of their data, a cornerstone of

reproducible and reliable research in drug development and chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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